Cas no 1226274-42-5 (1-(3-Methoxyphenyl)methylcyclohexane-1-carboxylic Acid)

• Product Name: 1-(3-Methoxyphenyl)methylcyclohexane-1-carboxylic Acid
• CAS No: 1226274-42-5
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• MDL: MFCD16325534
• CID: 4579136
• PubChem ID: 62740416
• Update Time: 2025-10-30

1-(3-Methoxyphenyl)methylcyclohexane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[(3-Methoxyphenyl)methyl]cyclohexane-1-carboxylic Acid
• Cyclohexanecarboxylic acid, 1-[(3-methoxyphenyl)methyl]-
• 1-(3-Methoxyphenyl)methylcyclohexane-1-carboxylic Acid

• MDL： MFCD16325534
• Inchi： 1S/C15H20O3/c1-18-13-7-5-6-12(10-13)11-15(14(16)17)8-3-2-4-9-15/h5-7,10H,2-4,8-9,11H2,1H3,(H,16,17)
• InChI Key： VXYMMNBGYFQVTR-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC(OC)=C2)(C(O)=O)CCCCC1

Additional information on 1-(3-Methoxyphenyl)methylcyclohexane-1-carboxylic Acid

Recent Advances in the Study of 1-(3-Methoxyphenyl)methylcyclohexane-1-carboxylic Acid (CAS: 1226274-42-5)

1-(3-Methoxyphenyl)methylcyclohexane-1-carboxylic Acid (CAS: 1226274-42-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. Recent research has focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role in drug development.

The synthesis of 1-(3-Methoxyphenyl)methylcyclohexane-1-carboxylic Acid has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated the production of high-quality samples for further pharmacological evaluation.

Pharmacological studies have revealed that 1-(3-Methoxyphenyl)methylcyclohexane-1-carboxylic Acid exhibits promising bioactivity, particularly in the modulation of specific biochemical pathways. For instance, recent in vitro and in vivo experiments have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of key inflammatory mediators. These findings suggest that the compound could be a candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, research has also explored the compound's potential in other therapeutic areas. Preliminary data indicate that 1-(3-Methoxyphenyl)methylcyclohexane-1-carboxylic Acid may have neuroprotective effects, making it a subject of interest for neurodegenerative disease research. Studies are ongoing to elucidate its precise mechanisms of action and to evaluate its efficacy and safety in preclinical models.

The compound's unique chemical structure, featuring a methoxyphenyl group and a carboxylic acid moiety, is believed to contribute to its diverse pharmacological activities. Structure-activity relationship (SAR) studies have been conducted to identify the critical functional groups responsible for its bioactivity. These studies have provided a foundation for the design of derivatives with enhanced potency and selectivity.

Despite the promising findings, challenges remain in the development of 1-(3-Methoxyphenyl)methylcyclohexane-1-carboxylic Acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, 1-(3-Methoxyphenyl)methylcyclohexane-1-carboxylic Acid represents a compelling area of research in chemical biology and pharmaceutical science. Its multifaceted pharmacological profile and structural versatility make it a valuable candidate for drug discovery. Continued investigation into its mechanisms and optimization of its properties will be crucial for realizing its full therapeutic potential.